Cas no 1805069-83-3 (Methyl 6-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 6-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1805069-83-3
• MF: C₁₀H₉F₄NO₄
• MW: 283.176377058029
• CID: 4841795
• Update Time: 2025-07-21

Methyl 6-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H9F4NO4/c1-17-6-3-5(4-11)15-8(19-10(12,13)14)7(6)9(16)18-2/h3H,4H2,1-2H3
• InChI Key： XWGKFSNRFYRWPX-UHFFFAOYSA-N
• SMILES： FCC1C=C(C(C(=O)OC)=C(N=1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2.4
• Topological Polar Surface Area: 57.6

Additional information on Methyl 6-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate

Methyl 6-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1805069-83-3): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl 6-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate, identified by its CAS number 1805069-83-3, is a sophisticated organic compound that has garnered significant attention in the realms of chemical synthesis and pharmaceutical development. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of fluoromethyl, methoxy, and trifluoromethoxy substituents, contribute to its unique chemical properties and make it a valuable candidate for further exploration in drug discovery and material science.

The significance of this compound is underscored by its role in the synthesis of novel pharmaceutical agents. Pyridine derivatives are well-documented for their involvement in various biological pathways, making them attractive scaffolds for medicinal chemistry. The specific arrangement of functional groups in Methyl 6-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate enhances its interaction with biological targets, thereby increasing its potential as a precursor for developing new drugs. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of this compound with greater accuracy, facilitating its integration into drug development pipelines.

In recent years, the pharmaceutical industry has seen a surge in the use of fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The incorporation of fluoromethyl and trifluoromethoxy groups into the pyridine core of Methyl 6-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate exemplifies this trend. These substituents not only modify the electronic properties of the molecule but also influence its solubility and reactivity, making it a versatile building block for synthetic chemists. The compound's ability to undergo various chemical transformations while maintaining its structural integrity has opened up new avenues for designing complex molecular architectures.

The synthesis of Methyl 6-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Techniques such as nucleophilic substitution, cross-coupling reactions, and palladium-catalyzed transformations have been employed to construct the desired pyridine scaffold efficiently. The use of advanced catalytic systems has not only improved yield but also reduced the environmental impact of the synthetic process. This aligns with the growing emphasis on green chemistry principles in pharmaceutical manufacturing, where sustainability is as important as efficacy.

The biological activity of Methyl 6-(fluoromethyl)-4-< strong>methoxy strong>-2-(< strong trifluoromethoxy) strong>)pyridine-3-carboxylate has been explored in several preclinical studies. Its interaction with enzymes and receptors relevant to neurological disorders, inflammation, and cancer has been a focal point of research. The presence of multiple fluorinated groups enhances its binding affinity to these targets, suggesting potential therapeutic benefits. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain kinases and transcription factors involved in disease pathogenesis. Such findings underscore the importance of fluorinated pyridines as pharmacophores in drug design.

The integration of this compound into drug development pipelines is further facilitated by its compatibility with modern biotechnological approaches. Techniques such as high-throughput screening (HTS) and structure-based drug design (SBDD) have been utilized to identify novel derivatives with enhanced pharmacological profiles. The structural flexibility offered by Methyl 6-(< strong fluoromethyl> strong >)-4-< strong methoxy> strong >)-2-(< strong trifluoromethoxy) strong >)pyridine-3-carboxylate allows for modifications that can fine-tune its biological activity without compromising its core scaffold. This adaptability is crucial for developing drugs that meet stringent safety and efficacy criteria.

In conclusion, Methyl 6-(< strong fluoromethyl> strong >)-4-< strong methoxy> strong >)-2-(< strong trifluoromethoxy) strong >)pyridine-3-carboxylate (CAS No. 1805069-83-3) represents a significant advancement in chemical synthesis and pharmaceutical research. Its unique structural features make it a valuable tool for developing new therapeutic agents targeting various diseases. The ongoing research into this compound underscores the importance of innovative approaches in drug discovery and highlights the potential contributions of fluorinated pyridines to modern medicine.